4-(3,4-Difluorophenyl)-5-methyl-1,3-thiazol-2-amine
Overview
Description
4-(3,4-Difluorophenyl)-5-methyl-1,3-thiazol-2-amine, commonly known as Diflumetorim, is a thiazole-based fungicide that is widely used in agriculture to control various fungal diseases. It is a broad-spectrum fungicide that is effective against a wide range of plant pathogens, including powdery mildew, rust, and leaf spot.
Mechanism of Action
The mechanism of action of Diflumetorim involves inhibition of fungal cell wall synthesis by inhibiting the activity of the enzyme beta(1,3)-glucan synthase. This results in the disruption of the fungal cell wall, leading to cell death.
Biochemical and Physiological Effects:
Diflumetorim has been shown to have low toxicity in mammals and is considered safe for use in agriculture. However, it can have adverse effects on non-target organisms, such as bees and aquatic organisms. Diflumetorim can also accumulate in soil and water, leading to long-term environmental contamination.
Advantages and Limitations for Lab Experiments
Diflumetorim is a useful tool for studying fungal cell wall synthesis and inhibition. Its broad-spectrum activity makes it a valuable compound for studying the mechanisms of action of various fungal pathogens. However, its use in lab experiments is limited by its potential environmental impact and the need for careful handling and disposal.
Future Directions
There are several areas of future research for Diflumetorim. One area of interest is the development of more environmentally friendly alternatives to Diflumetorim for controlling fungal diseases in agriculture. Another area of research is the development of new fungicidal compounds based on the structure of Diflumetorim. Additionally, further studies are needed to better understand the potential impact of Diflumetorim on non-target organisms and the environment.
Scientific Research Applications
Diflumetorim has been extensively studied for its fungicidal activity and is widely used in agriculture to control various fungal diseases. Its effectiveness against powdery mildew, rust, and leaf spot has been well documented. In addition, Diflumetorim has been studied for its potential use in the treatment of fungal infections in humans.
properties
IUPAC Name |
4-(3,4-difluorophenyl)-5-methyl-1,3-thiazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F2N2S/c1-5-9(14-10(13)15-5)6-2-3-7(11)8(12)4-6/h2-4H,1H3,(H2,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCSZOFSNFUSPSQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)N)C2=CC(=C(C=C2)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F2N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
446028-92-8 |
Source
|
| Record name | 4-(3,4-difluorophenyl)-5-methyl-1,3-thiazol-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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